molecular formula C9H7NO3 B1293876 4-Nitroindan-1-one CAS No. 24623-25-4

4-Nitroindan-1-one

Cat. No. B1293876
CAS RN: 24623-25-4
M. Wt: 177.16 g/mol
InChI Key: QIIWEVWPOBNGLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to 4-Nitroindan-1-one involves various chemical pathways and methodologies. For instance, the synthesis of coordination compounds of 4-hydroxy-3-nitro-2H-chromen-2-one, which shares a nitro functional group with this compound, was achieved using Cu(II) and Zn(II) salts in basic media, indicating the potential for metal-assisted synthesis pathways for related compounds . Similarly, the synthesis of 4-nitrosophenyl-1,4-dihydropyridines, which are derived from nitro compounds, utilized the classical Hantzsch 1,4-dihydropyridine synthesis followed by reduction and oxidation steps . The one-pot nitro-Mannich/lactamization cascade method was employed for the synthesis of 1,3,5-trisubstituted 4-nitropyrrolidin-2-ones, demonstrating a broad scope and high diastereoselectivity . Additionally, the synthesis of N1-3-{(4-Substituted aryl-3-chloro-2-oxo-azetidine)-iminocarbamyl}-propyl-6-nitroindazole derivatives involved conventional methods and characterization by various spectroscopic techniques .

Molecular Structure Analysis

The molecular structure of compounds related to this compound has been elucidated using various analytical techniques. For example, 4-nitrobenzylphosphonic acid was structurally characterized by vibrational spectroscopy and single-crystal X-ray diffraction, revealing the formation of helical chains and intermolecular interactions within the crystal lattice . The structure of (4R)-4-hydroxy-1-nitroso-l-proline, a cyclic hydroxy-N-nitrosoacid, was determined to have classical intermolecular O–H⋯O hydrogen bonds forming chains and sheets, with ab initio calculations providing insights into the conformational changes upon nitrosation .

Chemical Reactions Analysis

The chemical reactivity of nitro compounds, including those structurally related to this compound, involves various reactions. The Michael addition of primary aliphatic nitro compounds to alpha,beta-unsaturated enones in aqueous media allows for the one-pot synthesis of diverse functionalized molecules such as 1,4-diketones and hydroxytetrahydrofurans . This indicates that nitro compounds can participate in nucleophilic addition reactions under eco-friendly conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of nitro compounds are influenced by their molecular structure and intermolecular interactions. The cohesive energy of 4-nitrobenzylphosphonic acid, as calculated from its crystal structure, was found to be significant, suggesting strong electrostatic interactions contributing to lattice stability . The study of 1-Animo-2-Hydroxy-6-Nitroindane, a compound related to this compound, involved the optimization of synthesis steps such as nitration and epoxidation, with the final product's structure confirmed by NMR and IR spectroscopy . This highlights the importance of optimizing reaction conditions to improve yields and purity of nitro compounds.

Scientific Research Applications

Synthesis and Intermediates

4-Nitroindan-1-one has been investigated in the context of synthetic chemistry, particularly as an intermediate in the production of various compounds. For instance, its role in the synthesis of 1-Amino-2-Hydroxy-6-Nitroindane, which has applications in drug and pesticide intermediates, has been studied. The synthesis process involves multiple steps including nitration, reduction, dehydration, epoxidation, and amination, with a focus on improving the yield and purity of the final product (He Chu-hua, 2010).

Environmental Impact and Toxicity

The environmental impact of nitrophenols, including this compound, has been a subject of study, particularly in relation to their effects on aquatic systems and methanogenic systems. Research has shown that these compounds, widely used in industries such as explosives, pharmaceuticals, and pesticides, can have toxic effects on methanogenic systems, which are crucial for waste treatment and energy production (Mohammad R. Haghighi Podeh, S. Bhattacharya, M. Qu, 1995).

Electrochemical Detection and Analysis

Electrochemical methods have been developed for the detection and analysis of this compound. Techniques like direct current tast polarography and differential pulse polarography have been used for its determination. Such methods are crucial for monitoring the presence of this compound in environmental samples, particularly in drinking and river water (Vendula Němcová, V. Vyskočil, J. Barek, 2015).

Protecting Group in Chemical Synthesis

This compound derivatives, such as 2-Acetyl-4-nitroindane-1,3-dione, have been used as protecting groups for primary amines in chemical synthesis. This application is significant in the solid-phase synthesis of peptides and other complex molecules, indicating the versatility of this compound in synthetic chemistry (B. Kellam, B. Bycroft, W. Chan, S. R. Chhabra, 1998).

Safety and Hazards

The safety information for 4-Nitroindan-1-one includes the following precautionary statements: Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition .

properties

IUPAC Name

4-nitro-2,3-dihydroinden-1-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7NO3/c11-9-5-4-6-7(9)2-1-3-8(6)10(12)13/h1-3H,4-5H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QIIWEVWPOBNGLP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(=O)C2=C1C(=CC=C2)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90179370
Record name 4-Nitroindan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90179370
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

177.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

24623-25-4
Record name 4-Nitro-1-indanone
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=24623-25-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Nitroindan-1-one
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024623254
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 24623-25-4
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=225091
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 4-Nitroindan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90179370
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-nitroindan-1-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.042.137
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name 4-Nitroindan-1-one
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/887RZ2KVC6
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Synthesis routes and methods I

Procedure details

To a 0° C. solution of indanone (1.1 mL, 9.16 mmol, 1.0 equiv) in concentrated H2SO4 (9 mL) was added KNO3 (926 mg, 9.16 mmol, 1.0 equiv) as a solid in several portions over 5 min. After stirring for 1 h, the reaction mixture was poured onto ice. The aqueous suspension was extracted with EtOAC (3×30 mL), and the combined organic layers were washed with brine, dried over sodium sulfate, and concentrated in vacuo. Purification by silica gel chromatography (20%-50% EtOAc/Hexanes) provided the desired compound as a yellow solid (288 mg, 18%).
Quantity
1.1 mL
Type
reactant
Reaction Step One
Name
Quantity
926 mg
Type
reactant
Reaction Step One
Name
Quantity
9 mL
Type
solvent
Reaction Step One
Yield
18%

Synthesis routes and methods II

Procedure details

A suspension of chromium(VI) oxide (36.7 g, 367.7 mmol) in acetic acid (400 mL) was added slowly to a solution of 4-nitroindane (20 g, 122.6 mmol) in glacial acetic acid (500 mL). Extra acetic acid (200 mL) was used to transfer all the chromium(VI)oxide. The reaction was stirred vigorously at room temperature for about 5 hours and was then quenched with water (200 mL). Most of the acetic acid was removed under high vacuum and the crude product was extracted with ethyl acetate. The organic layer was washed with saturated aqueous sodium bicarbonate, dried (Na2SO4), filtered and concentrated. The residue was purified by flash chromatography on silica gel using first hexane/ethyl acetate (20:1) as eluent to remove unreacted starting material and then hexane/ethyl acetate (10:1) to provide the desired product. MS (ESI): m/z 176 (M−H)−.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
reactant
Reaction Step Three
Quantity
36.7 g
Type
catalyst
Reaction Step Three
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Nitroindan-1-one
Reactant of Route 2
4-Nitroindan-1-one
Reactant of Route 3
4-Nitroindan-1-one
Reactant of Route 4
Reactant of Route 4
4-Nitroindan-1-one
Reactant of Route 5
Reactant of Route 5
4-Nitroindan-1-one
Reactant of Route 6
Reactant of Route 6
4-Nitroindan-1-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.